![molecular formula C8H7BrF2O2 B3275322 5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene CAS No. 623148-02-7](/img/structure/B3275322.png)
5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene
Overview
Description
“5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene” is a chemical compound with the CAS Number: 623148-02-7 . It has a molecular weight of 253.04 .
Molecular Structure Analysis
The molecular structure of “5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene” includes a benzene ring substituted with bromo, difluoro, and methoxymethoxy groups . The exact spatial arrangement of these groups can be determined using techniques like X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Organic Synthesis and Precursor Chemistry
5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene serves as a valuable precursor in organic synthesis. Researchers use it to create more complex molecules by introducing functional groups or modifying existing structures. Its unique combination of bromine and fluorine atoms makes it an interesting building block for designing novel compounds .
Lewis Acid-Promoted Reactions
5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene participates in lewis acid-promoted reactions. For instance, it plays a role in the synthesis of unsymmetrical and highly functionalized carbazoles and dibenzofurans from biaryl triazenes. These reactions are valuable for creating diverse and complex molecular architectures .
Protodeboronation Strategies
Researchers have explored protodeboronation reactions using this compound. By employing less nucleophilic reagents, such as (3,5-bis(trifluoromethyl)phenyl)lithium, they can selectively remove boron groups from pinacol boronic esters. Such strategies enable the synthesis of intricate molecules, including indolizidines .
Safety and Hazards
properties
IUPAC Name |
5-bromo-1,3-difluoro-2-(methoxymethoxy)benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2O2/c1-12-4-13-8-6(10)2-5(9)3-7(8)11/h2-3H,4H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDMZCMVJOMPLIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=C(C=C1F)Br)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1,3-difluoro-2-(methoxymethoxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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